Cas no 824397-67-3 (1H-Pyrazole-4-carbonitrile, 3-amino-5-[[4-(4-morpholinyl)phenyl]amino]-)

• Product name: 1H-Pyrazole-4-carbonitrile, 3-amino-5-[[4-(4-morpholinyl)phenyl]amino]-
• CAS No: 824397-67-3
• MF: C₁₄H₁₆N₆O
• MW: 284.31644153595
• CID: 691753
• PubChem ID: 71418634

1H-Pyrazole-4-carbonitrile, 3-amino-5-[[4-(4-morpholinyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-5-[[4-(4-morpholinyl)phenyl]amino]-
• 5-amino-3-(4-morpholin-4-ylanilino)-1H-pyrazole-4-carbonitrile
• 5-Amino-3-[4-(morpholin-4-yl)anilino]-1H-pyrazole-4-carbonitrile
• DTXSID50837929
• 824397-67-3

• Inchi： InChI=1S/C14H16N6O/c15-9-12-13(16)18-19-14(12)17-10-1-3-11(4-2-10)20-5-7-21-8-6-20/h1-4H,5-8H2,(H4,16,17,18,19)
• InChI Key： AMJDNMDRTFWNDV-UHFFFAOYSA-N
• SMILES： C1COCCN1C2=CC=C(C=C2)NC3=NNC(=C3C#N)N

Computed Properties

• Exact Mass: 284.13855916g/mol
• Monoisotopic Mass: 284.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 1.8